The design of a mechanical wave-like DNA nanomachine for the fabrication of a programmable and multifunctional molecular device†
Chemical Communications Pub Date: 2017-08-10 DOI: 10.1039/C7CC05174C
Abstract
We report a novel mechanical wave-like DNA nanomachine. A successive stem-loop structure is involved, which will rearrange successively from one side to the opposite side upon binding with an input activator just like the motion of a mechanical wave, and thereby achieving diverse functions.
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